Cas no 1171637-58-3 (1-(1-cyclopropylethyl)-1H-pyrazol-5-amine hydrochloride)

• Product Name: 1-(1-cyclopropylethyl)-1H-pyrazol-5-amine hydrochloride
• CAS No: 1171637-58-3
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 3110413
• PubChem ID: 20994926
• Update Time: 2025-05-25

1-(1-cyclopropylethyl)-1H-pyrazol-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclopropylethyl)-1H-pyrazol-5-amine hydrochloride
• 1-(1-cyclopropylethyl)-1H-pyrazol-5-aminehydrochloride
• 2-(1-cyclopropylethyl)pyrazol-3-amine;hydrochloride
• MFCD07308433
• EN300-10043
• AKOS016367346
• 1171637-58-3

• Inchi： 1S/C8H13N3.ClH/c1-6(7-2-3-7)11-8(9)4-5-10-11;/h4-7H,2-3,9H2,1H3;1H
• InChI Key： LLVAFXNSXMXATI-UHFFFAOYSA-N
• SMILES： Cl.N1(C(=CC=N1)N)C(C)C1CC1

Computed Properties

• Exact Mass: 187.0876252Da
• Monoisotopic Mass: 187.0876252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-cyclopropylethyl)-1H-pyrazol-5-amine hydrochloride

Introduction to 1-(1-cyclopropylethyl)-1H-pyrazol-5-amine hydrochloride (CAS No. 1171637-58-3) in Modern Pharmaceutical Research

1-(1-cyclopropylethyl)-1H-pyrazol-5-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1171637-58-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class of heterocyclic aromatic compounds, which have been extensively studied due to their diverse biological activities and potential therapeutic applications. The structural motif of pyrazole, characterized by a five-membered ring containing two nitrogen atoms, makes it a versatile scaffold for drug design, offering unique interactions with biological targets such as enzymes and receptors.

The hydrochloride salt form of 1-(1-cyclopropylethyl)-1H-pyrazol-5-amine enhances its solubility in aqueous media, facilitating its use in various biochemical and pharmacological assays. This property is particularly advantageous in drug development pipelines, where solubility is a critical factor for oral bioavailability and formulation stability. The presence of the cyclopropyl group and the ethyl substituent at the 1-position of the pyrazole ring introduces steric and electronic effects that can modulate the compound's binding affinity and selectivity toward biological targets.

In recent years, there has been growing interest in pyrazole derivatives as pharmacophores due to their ability to engage in multiple binding modes with biological macromolecules. The amine functional group at the 5-position of the pyrazole ring provides a hydrogen bond donor capability, which is crucial for interactions with protein targets. This feature has been exploited in the design of inhibitors targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

Recent studies have highlighted the potential of 1-(1-cyclopropylethyl)-1H-pyrazol-5-amine hydrochloride as a lead compound for further derivatization and optimization. Researchers have demonstrated its efficacy in preclinical models as an inhibitor of specific enzymes implicated in disease pathways. For instance, preliminary investigations suggest that this compound may interfere with the activity of Janus kinases (JAKs), which are involved in signal transduction pathways relevant to autoimmune disorders and cancer. The cyclopropyl substituent is believed to contribute to binding specificity by occupying hydrophobic pockets within the enzyme active site.

The synthesis of 1-(1-cyclopropylethyl)-1H-pyrazol-5-amine hydrochloride involves multi-step organic transformations, starting from readily available precursors such as cyclopropylmethyl bromide and hydrazine hydrate. The introduction of the pyrazole core is typically achieved through condensation reactions, followed by functionalization at the desired positions using nucleophilic substitution or other coupling strategies. The final step involves salt formation with hydrochloric acid to improve crystallinity and storage stability.

The pharmacokinetic profile of 1-(1-cyclopropylethyl)-1H-pyrazol-5-amine hydrochloride has been evaluated in animal models to assess its absorption, distribution, metabolism, excretion (ADME) properties. Preliminary data indicate that the compound exhibits moderate oral bioavailability and prolonged circulation time, suggesting its potential for therapeutic use. However, further studies are needed to fully characterize its metabolic pathways and identify any potential drug-drug interactions.

From a medicinal chemistry perspective, 1-(1-cyclopropylethyl)-1H-pyrazol-5-amine hydrochloride serves as a valuable scaffold for structure-based drug design. Computational modeling techniques such as molecular docking have been employed to predict binding interactions between this compound and target proteins. These simulations have helped rationalize its observed biological activity and guide the design of analogs with enhanced potency or selectivity.

The versatility of pyrazole derivatives extends beyond their role as standalone drugs; they are also frequently used as building blocks in combinatorial libraries for high-throughput screening (HTS). The ability to rapidly synthesize and evaluate large collections of pyrazole-based compounds has accelerated the discovery process in drug development programs. 1-(1-cyclopropylethyl)-1H-pyrazol-5-amine hydrochloride, with its unique substitution pattern, could be incorporated into such libraries to identify novel bioactive molecules with therapeutic potential.

In conclusion, 1-(1-cyclopropylethyl)-1H-pyrazol-5-amine hydrochloride (CAS No. 1171637-58-3) represents an intriguing compound in pharmaceutical research due to its structural features and demonstrated biological activity. Its potential applications span multiple therapeutic areas, making it a promising candidate for further investigation. As research continues to uncover new biological targets and mechanisms, compounds like this will continue to play a pivotal role in advancing drug discovery efforts worldwide.